Cas no 1370595-44-0 (2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide)

• Product Name: 2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide
• CAS No: 1370595-44-0
• MF: C₈H₁₀N₆O₃
• MW: 238.20340013504
• CID: 6295592
• PubChem ID: 66485140
• Update Time: 2025-05-21

2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide
• 1370595-44-0
• AKOS015831187
• 2-(8-amino-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl)acetamide

• Inchi： 1S/C8H10N6O3/c1-13-5-4(6(16)12-8(13)17)14(2-3(9)15)7(10)11-5/h2H2,1H3,(H2,9,15)(H2,10,11)(H,12,16,17)
• InChI Key： WNCGKDVEDCYYDM-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N2CC(N)=O)N(C)C(N1)=O

Computed Properties

• Exact Mass: 238.081
• Monoisotopic Mass: 238.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2
• XLogP3: -1.9

Additional information on 2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide

2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide

The compound 2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide (CAS No: 1370595-44-0) is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of purine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

Purine derivatives have been extensively researched for their roles in various biochemical pathways. The 8-amino group in this compound is particularly interesting as it can serve as a site for further functionalization or interaction with biological targets. Recent studies have highlighted the importance of such modifications in enhancing the bioavailability and efficacy of purine-based drugs.

The methyl group at position 3 of the purine ring adds to the structural complexity and may influence the molecule's solubility and stability. This feature is crucial for its potential use in pharmaceutical formulations where stability under physiological conditions is paramount.

The acetamide moiety attached to the purine ring introduces additional functionality, potentially improving the molecule's ability to cross cellular membranes or interact with specific receptors. This modification has been shown in recent research to significantly affect the pharmacokinetic properties of similar compounds.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's interactions with biological targets. These studies suggest that 2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide may exhibit selectivity towards certain enzymes or receptors, making it a promising candidate for therapeutic interventions.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and condensation reactions. The synthesis pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

Despite its potential benefits, further research is required to fully understand the compound's mechanism of action and safety profile. Ongoing studies are exploring its effects on cellular signaling pathways and its potential role in treating various diseases, including cancer and inflammatory disorders.

In conclusion, 2-(8-Amino-3-methyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)acetamide (CAS No: 1370595-44-0) represents a valuable addition to the arsenal of purine derivatives being investigated for their therapeutic potential. Its unique structure and promising biological properties make it a subject of intense interest in both academic and industrial research settings.